Cas no 62810-74-6 (2,6-Dimethyl-2,6-bis(2-methylpropyl)-3-(propan-2-yl)piperidin-4-one)

2,6-Dimethyl-2,6-bis(2-methylpropyl)-3-(propan-2-yl)piperidin-4-one structure
62810-74-6 structure
Product Name:2,6-Dimethyl-2,6-bis(2-methylpropyl)-3-(propan-2-yl)piperidin-4-one
CAS No:62810-74-6
MF:C18H35NO
MW:281.476605653763
CID:2789078
PubChem ID:21330438
Update Time:2025-04-21

2,6-Dimethyl-2,6-bis(2-methylpropyl)-3-(propan-2-yl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethyl-2,6-bis(2-methylpropyl)-3-(propan-2-yl)piperidin-4-one
    • 62810-74-6
    • SCHEMBL11532228
    • DTXSID80612544
    • Inchi: 1S/C18H35NO/c1-12(2)9-17(7)11-15(20)16(14(5)6)18(8,19-17)10-13(3)4/h12-14,16,19H,9-11H2,1-8H3
    • InChI Key: YFUJARPCCPLRKM-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(CC(C)C)NC(C)(CC(C)C)C1C(C)C

Computed Properties

  • Exact Mass: 281.271864740Da
  • Monoisotopic Mass: 281.271864740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 29.1Ų
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